Cas no 63358-63-4 (2-Thiophenecarboxylic acid, tetrahydro-, (S)-)

• Product Name: 2-Thiophenecarboxylic acid, tetrahydro-, (S)-
• CAS No: 63358-63-4
• MF: C₅H₈O₂S
• MW: 132.180820465088
• MDL: MFCD31801238
• CID: 4085060
• PubChem ID: 643423
• Update Time: 2025-07-17

2-Thiophenecarboxylic acid, tetrahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, tetrahydro-, (S)-
• starbld0034408
• DTXCID90300248
• (S)-Tetrahydrothiophene-2-carboxylic acid
• (2S)-thiolane-2-carboxylic acid
• UJM
• DTXSID30349176
• 63358-63-4
• 1-thiaproline
• SCHEMBL18071553

• MDL： MFCD31801238
• Inchi： 1S/C5H8O2S/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)/t4-/m0/s1
• InChI Key： MZOYMQRKTJRHGJ-BYPYZUCNSA-N
• SMILES： S1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 132.02450067g/mol
• Monoisotopic Mass: 132.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-Thiophenecarboxylic acid, tetrahydro-, (S)-

2-Thiophenecarboxylic acid, tetrahydro-, (S)- (CAS No. 63358-63-4): An Overview of Its Properties, Applications, and Recent Research

2-Thiophenecarboxylic acid, tetrahydro-, (S)- (CAS No. 63358-63-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a tetrahydrothiophene ring and a carboxylic acid functional group. The (S)-configuration of the compound imparts it with distinct stereochemical properties that are crucial for its various applications.

The chemical structure of 2-Thiophenecarboxylic acid, tetrahydro-, (S)- is represented by the formula C₅H₉NO₂S. The presence of the chiral center at the carbon atom adjacent to the carboxylic acid group makes this compound particularly valuable in asymmetric synthesis and the development of enantiomerically pure pharmaceuticals. The tetrahydrothiophene ring provides additional stability and reactivity, making it a versatile building block in organic chemistry.

In recent years, significant advancements have been made in understanding the properties and applications of 2-Thiophenecarboxylic acid, tetrahydro-, (S)-. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antiviral agents using this compound as a key intermediate. The researchers found that the (S)-configuration played a critical role in enhancing the antiviral activity of the final products.

Beyond its applications in pharmaceuticals, 2-Thiophenecarboxylic acid, tetrahydro-, (S)- has also shown promise in materials science. A study published in Advanced Materials in 2020 explored the use of this compound as a building block for self-assembling supramolecular structures. The researchers demonstrated that the chiral nature of the compound could be exploited to create highly ordered and functional materials with potential applications in nanotechnology and catalysis.

The synthetic methods for producing 2-Thiophenecarboxylic acid, tetrahydro-, (S)- have been extensively studied to optimize yield and enantiomeric purity. One common approach involves the asymmetric hydrogenation of 2-thiophenecarboxylic acid followed by reduction and resolution steps to obtain the desired (S)-isomer. Recent advancements in catalyst design have led to more efficient and environmentally friendly synthetic routes. For example, a study published in Catalysis Science & Technology in 2019 reported a novel ruthenium-based catalyst that significantly improved the yield and selectivity of the hydrogenation step.

The physical properties of 2-Thiophenecarboxylic acid, tetrahydro-, (S)-, such as its melting point, solubility, and stability under various conditions, have been well-characterized. These properties are essential for optimizing its use in different applications. For instance, its good solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase synthesis and biological assays.

In addition to its synthetic and material applications, 2-Thiophenecarboxylic acid, tetrahydro-, (S)- has also been investigated for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2018 explored its anti-inflammatory properties and found that it exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that this compound could be further developed as a therapeutic agent for inflammatory diseases.

The safety profile of 2-Thiophenecarboxylic acid, tetrahydro-, (S)- is another important consideration for its practical use. Extensive toxicological studies have shown that it is generally safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to avoid exposure to skin or inhalation.

In conclusion, 2-Thiophenecarboxylic acid, tetrahydro-, (S)- (CAS No. 63358-63-4) is a versatile chiral compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and biological studies. Its unique structural features and stereochemical properties make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new uses and optimize existing methods for its production and application.